Cas no 91562-58-2 (2,5-dimethyl-3-phenyl-pyrrolidine;hydrochloride)

• Product Name: 2,5-dimethyl-3-phenyl-pyrrolidine;hydrochloride
• CAS No: 91562-58-2
• MF: C₁₂H₁₈ClN
• MW: 211.731022357941
• MDL: MFCD20441540
• CID: 4664955
• Update Time: 2025-05-21

2,5-dimethyl-3-phenyl-pyrrolidine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2,5-dimethyl-3-phenylpyrrolidine hydrochloride
• 2,5-dimethyl-3-phenyl-pyrrolidine;hydrochloride

• MDL： MFCD20441540
• Inchi： 1S/C12H17N.ClH/c1-9-8-12(10(2)13-9)11-6-4-3-5-7-11;/h3-7,9-10,12-13H,8H2,1-2H3;1H
• InChI Key： VKSOAXHTIQWIPM-UHFFFAOYSA-N
• SMILES： CC1NC(C)CC1C1C=CC=CC=1.Cl

Additional information on 2,5-dimethyl-3-phenyl-pyrrolidine;hydrochloride

Comprehensive Overview of 2,5-dimethyl-3-phenyl-pyrrolidine hydrochloride (CAS No. 91562-58-2): Properties, Applications, and Industry Insights

The chemical compound 2,5-dimethyl-3-phenyl-pyrrolidine hydrochloride (CAS No. 91562-58-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This pyrrolidine derivative is characterized by its unique structural features, including a phenyl group at the 3-position and methyl groups at the 2- and 5-positions, which contribute to its diverse reactivity and potential applications. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for various synthetic and formulation purposes.

In recent years, the demand for heterocyclic compounds like 2,5-dimethyl-3-phenyl-pyrrolidine has surged due to their pivotal role in drug discovery. Researchers are particularly interested in its potential as a building block for bioactive molecules, especially in the development of central nervous system (CNS) therapeutics. The compound's rigid pyrrolidine scaffold mimics natural alkaloids, offering a promising avenue for designing novel neuromodulators and enzyme inhibitors. This aligns with current trends in precision medicine, where tailored molecular structures are critical for targeting specific biological pathways.

From a synthetic chemistry perspective, CAS 91562-58-2 serves as a versatile intermediate in multicomponent reactions (MCRs) and catalyzed cross-coupling processes. Its chiral centers make it valuable for asymmetric synthesis, addressing the growing need for enantiomerically pure compounds in the pharmaceutical industry. Laboratories frequently employ this compound in high-throughput screening (HTS) platforms to explore structure-activity relationships (SAR) for new drug candidates.

The agrochemical sector has also explored 2,5-dimethyl-3-phenyl-pyrrolidine hydrochloride as a precursor for crop protection agents. Its structural motifs are being investigated for potential pesticidal activity, particularly in formulations targeting pest nervous systems while maintaining environmental safety profiles. This application resonates with the global push toward sustainable agriculture and reduced ecological footprints.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, with particular emphasis on its salt dissociation behavior in aqueous solutions. Recent studies have focused on its physicochemical properties, including logP values and protonation states under physiological conditions—key parameters for bioavailability predictions in drug development pipelines.

Market intelligence indicates rising procurement of 91562-58-2 by contract research organizations (CROs) and specialty chemical manufacturers. The compound's supply chain dynamics reflect broader industry shifts toward custom synthesis services and just-in-time inventory models. Quality specifications for this material often emphasize residual solvent levels and enantiomeric excess (ee), meeting stringent regulatory standards for cGMP applications.

Emerging research directions include exploring the metabolic stability of pyrrolidine-based compounds and their drug-drug interaction potentials. Computational chemists are leveraging molecular docking simulations to predict how 2,5-dimethyl-3-phenyl-pyrrolidine scaffolds might interact with biological targets, accelerating virtual screening workflows. These approaches align with the pharmaceutical industry's adoption of AI-driven drug design methodologies.

Environmental health and safety (EHS) assessments of CAS 91562-58-2 focus on its biodegradation pathways and ecotoxicological profiles. Modern green chemistry initiatives encourage the development of atom-efficient syntheses for such compounds, minimizing waste generation through catalytic processes. These considerations are increasingly important for companies pursuing ISO 14001 certification and other sustainability benchmarks.

In formulation science, the hydrochloride salt form of this pyrrolidine derivative offers advantages in crystalline stability and powder flow characteristics—critical factors for tablet compression and other dosage form manufacturing processes. Pharmaceutical engineers are investigating its polymorphic behavior to ensure batch-to-batch consistency in final drug products.

The global patent landscape reveals growing intellectual property activity around 3-phenyl-pyrrolidine derivatives, with particular emphasis on their use as intermediates for kinase inhibitors and GPCR modulators. This reflects the compound's strategic importance in addressing unmet medical needs across therapeutic areas including oncology and inflammatory diseases.